Cas no 956034-07-4 (2,4-Dichlorofuro[3,2-d]pyrimidine)

2,4-Dichlorofuro[3,2-d]pyrimidine is a heterocyclic compound featuring a fused furan and pyrimidine ring system with two chlorine substituents at the 2- and 4-positions. This structure serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its dichlorinated framework allows for selective functionalization through nucleophilic substitution or metal-catalyzed cross-coupling reactions, enabling the construction of complex molecular architectures. The electron-deficient pyrimidine core enhances reactivity toward diverse transformations, while the fused furan ring contributes to stability and potential bioactivity. This compound is valued for its synthetic utility in medicinal chemistry, where it aids in the preparation of biologically active derivatives.
2,4-Dichlorofuro[3,2-d]pyrimidine structure
956034-07-4 structure
Product Name:2,4-Dichlorofuro[3,2-d]pyrimidine
CAS No:956034-07-4
MF:C6H2Cl2N2O
MW:188.998878955841
MDL:MFCD11520866
CID:796715
PubChem ID:45789968
Update Time:2025-06-11

2,4-Dichlorofuro[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 2,4-Dichlorofuro[3,2-d]pyrimidine
    • 2,4-Dichloro-furo[3,2-d]pyrimidine
    • Furo[3,2-d]pyrimidine,2,4-dichloro-
    • 2,4-Dichlorofuro[3,2-d]pyrimidine (ACI)
    • DTXSID70672137
    • CS-W006009
    • 956034-07-4
    • AS-37551
    • SY097906
    • SCHEMBL190033
    • OTFDNOQBJWBJJM-UHFFFAOYSA-N
    • AC-25251
    • C6H2Cl2N2O
    • AKOS006323681
    • MFCD11520866
    • BCP05382
    • PB29830
    • J-507178
    • MDL: MFCD11520866
    • Inchi: 1S/C6H2Cl2N2O/c7-5-4-3(1-2-11-4)9-6(8)10-5/h1-2H
    • InChI Key: OTFDNOQBJWBJJM-UHFFFAOYSA-N
    • SMILES: ClC1N=C2C(OC=C2)=C(Cl)N=1

Computed Properties

  • Exact Mass: 187.95400
  • Monoisotopic Mass: 187.954
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.9A^2
  • XLogP3: 2.6

Experimental Properties

  • Color/Form: No data available
  • Density: 1.619
  • Melting Point: No data available
  • Boiling Point: 223.7±22.0 °C at 760 mmHg
  • Flash Point: 89.1±22.3 °C
  • Refractive Index: 1.646
  • PSA: 38.92000
  • LogP: 2.52960

2,4-Dichlorofuro[3,2-d]pyrimidine Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,4-Dichlorofuro[3,2-d]pyrimidine Pricemore >>

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2,4-Dichlorofuro[3,2-d]pyrimidine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ;  rt → -40 °C
1.2 Catalysts: Diisopropylethylamine ;  -40 °C; 48 h, -40 °C → reflux; reflux → rt
Reference
Rational Design of Phosphoinositide 3-Kinase α Inhibitors That Exhibit Selectivity over the Phosphoinositide 3-Kinase β Isoform
Heffron, Timothy P.; Wei, Bin Qing; Olivero, Alan; Staben, Steven T.; Tsui, Vickie; et al, Journal of Medicinal Chemistry, 2011, 54(22), 7815-7833

Production Method 2

Reaction Conditions
1.1 Reagents: Diisopropylethylamine ,  Phosphorus oxychloride ;  rt → -40 °C; -40 °C; 48 h, -40 °C → reflux; reflux → rt
1.2 Reagents: Water
Reference
Thienopyrimidine and furopyrimidine derivatives as phosphoinositide 3-kinase inhibitor and their preparation, pharmaceutical compositions and use in the treatment of cancer
, World Intellectual Property Organization, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Diisopropylethylamine ,  Phosphorus oxychloride ;  rt → -40 °C; -40 °C; 48 h, -40 °C → reflux; reflux → rt
Reference
Preparation of thienopyrimidines and furopyrimidines as lipid kinase inhibitors for treating cancer and other diseases
, World Intellectual Property Organization, , ,

Production Method 4

Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: N,N-Dimethylaniline ;  2 h, 130 °C; 130 °C → rt
1.2 Reagents: Water ;  cooled
Reference
Preparation of furanopyrimidines as inhibitors of phosphatidylinositol 3-kinase
, World Intellectual Property Organization, , ,

Production Method 5

Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Dimethylformamide ;  5 h, reflux
Reference
Preparation of fused heterocyclic compound derivative as PARP-1/PI3K dual-target inhibitor and used for the treatment of tumors
, China, , ,

Production Method 6

Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Dimethylformamide ;  reflux
Reference
Identification of 2,4-diamino-6,7-dimethoxyquinoline derivatives as G9a inhibitors
Srimongkolpithak, Nitipol; Sundriyal, Sandeep; Li, Fengling; Vedadi, Masoud; Fuchter, Matthew J., MedChemComm, 2014, 5(12), 1821-1828

Production Method 7

Reaction Conditions
1.1 Reagents: N,N-Dimethylaniline ,  Phosphorus oxychloride ;  3 h, 130 °C; 130 °C → rt
1.2 Reagents: Water ;  cooled
Reference
Preparation of heterocyclic compounds as janus kinase inhibitors
, World Intellectual Property Organization, , ,

Production Method 8

Reaction Conditions
1.1 Reagents: Diisopropylethylamine ,  Phosphorus oxychloride ;  rt → -40 °C; -40 °C; 48 h, -40 °C → reflux; reflux → rt
1.2 Reagents: Water ;  cooled
Reference
Preparation of 4-morpholinothienopyrimidine and 4-morpholinofuropyrimidine derivatives as phosphoinositide 3-kinase inhibitors
, World Intellectual Property Organization, , ,

Production Method 9

Reaction Conditions
1.1 Reagents: Diisopropylethylamine ,  Phosphorus oxychloride ;  rt → -40 °C; -40 °C; -40 °C → reflux; 48 h, reflux; reflux → rt
1.2 Reagents: Water ;  cooled
Reference
Preparation of 4-(morpholino)thienopyrimidines and 4-(morpholino)furopyrimidines as phosphoinositide 3-kinase inhibitors and their pharmaceutical compositions
, World Intellectual Property Organization, , ,

Production Method 10

Reaction Conditions
1.1 Reagents: Diisopropylethylamine ,  Phosphorus oxychloride ;  -40 °C; 10 min, -40 °C; 24 h, reflux; reflux → rt
1.2 Reagents: Water ;  cooled
Reference
Five-and-six-membered heterocyclic compound, its preparation method and pharmaceutical application
, World Intellectual Property Organization, , ,

Production Method 11

Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Catalysts: Dimethylformamide ;  5 h, 110 °C; 110 °C → rt
1.2 Reagents: Water ;  cooled
Reference
Discovery of novel and potent PARP/PI3K dual inhibitors for the treatment of cancer
Wu, Zhengyang; Bai, Ying; Jin, Jiaming; Jiang, Teng; Shen, Hui; et al, European Journal of Medicinal Chemistry, 2021, 217,

Production Method 12

Reaction Conditions
1.1 Reagents: Acetic acid Solvents: Water ;  rt; 5 h, rt
1.2 Reagents: Phosphorus oxychloride Solvents: N,N-Dimethylaniline ;  rt; 3 h, reflux
Reference
Process for preparation of pyrimidine derivative and its application
, China, , ,

2,4-Dichlorofuro[3,2-d]pyrimidine Raw materials

2,4-Dichlorofuro[3,2-d]pyrimidine Preparation Products

2,4-Dichlorofuro[3,2-d]pyrimidine Related Literature

Additional information on 2,4-Dichlorofuro[3,2-d]pyrimidine

Professional Introduction to 2,4-Dichlorofuro[3,2-d]pyrimidine (CAS No. 956034-07-4)

2,4-Dichlorofuro[3,2-d]pyrimidine, identified by the Chemical Abstracts Service Number (CAS No.) 956034-07-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its versatile structural framework and potential biological activities. This compound belongs to the pyrimidine class, which is a fundamental scaffold in the synthesis of numerous pharmacologically active agents. The presence of both chlorine substituents and a furan ring in its structure imparts unique reactivity and functional properties, making it a valuable intermediate in the development of novel therapeutic compounds.

The structural motif of 2,4-Dichlorofuro[3,2-d]pyrimidine combines the electron-withdrawing effects of chlorine atoms with the conjugated system provided by the furan ring. This combination enhances its utility as a building block in organic synthesis, particularly in constructing more complex molecules with desired biological profiles. The compound's reactivity allows for further functionalization at multiple sites, enabling chemists to tailor its properties for specific applications. In recent years, advances in synthetic methodologies have facilitated more efficient and scalable production processes for this compound, further expanding its accessibility for research and development purposes.

One of the most compelling aspects of 2,4-Dichlorofuro[3,2-d]pyrimidine is its potential as a precursor in the synthesis of biologically active molecules. Pyrimidine derivatives are well-documented for their roles as pharmacophores in drugs targeting various diseases, including cancer, infectious diseases, and inflammatory conditions. The chlorine substituents on this compound provide handles for further chemical transformations, such as nucleophilic aromatic substitution or cross-coupling reactions, which are commonly employed to introduce additional functional groups or link the compound to other molecular moieties.

Recent studies have highlighted the utility of 2,4-Dichlorofuro[3,2-d]pyrimidine in the development of novel antiviral agents. The structural features of this compound exhibit promise in interfering with viral replication mechanisms by inhibiting key enzymes or binding to essential viral proteins. For instance, researchers have explored its derivatives as inhibitors of RNA-dependent RNA polymerases in viruses such as influenza and hepatitis C. The furan ring's ability to engage in hydrogen bonding interactions with biological targets further enhances its potential as a pharmacological tool.

In addition to its antiviral applications, 2,4-Dichlorofuro[3,2-d]pyrimidine has shown promise in anticancer research. The pyrimidine core is a common feature in many kinase inhibitors, which are critical targets in oncology due to their role in regulating cell proliferation and survival. By serving as a scaffold for designing small-molecule inhibitors, this compound has been investigated for its ability to modulate tyrosine kinases and other enzymes implicated in cancer progression. Preliminary studies suggest that certain derivatives exhibit potent inhibitory activity against these targets while maintaining favorable pharmacokinetic profiles.

The synthesis of 2,4-Dichlorofuro[3,2-d]pyrimidine typically involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include chlorination of pre-existing pyrimidine derivatives or cyclization reactions involving furfuryl precursors. Advances in catalytic systems have enabled more sustainable and environmentally friendly approaches to its production. For example, transition metal-catalyzed cross-coupling reactions have been employed to introduce additional functional groups with high precision.

The handling and storage of 2,4-Dichlorofuro[3,2-d]pyrimidine require adherence to standard laboratory protocols to ensure safety and stability. While it is not classified as a hazardous material under typical conditions, proper ventilation and personal protective equipment are recommended during manipulation to minimize exposure risks. Storage conditions should be controlled to prevent degradation due to moisture or heat exposure.

Future research directions for 2,4-Dichlorofuro[3,2-d]pyrimidine may focus on expanding its applications beyond antiviral and anticancer therapies. Its structural versatility suggests potential utility in drug discovery efforts targeting neurological disorders or inflammatory diseases. Additionally, computational modeling techniques can be leveraged to predict new derivatives with enhanced biological activity or improved drug-like properties.

In conclusion, 2, 4-Dichlorofuro[3, 2-d]pyrimidine (CAS No. 956034-07-4) represents a promising intermediate in pharmaceutical chemistry with diverse applications across multiple therapeutic areas. Its unique structural features and reactivity make it a valuable tool for medicinal chemists seeking to develop innovative treatments for human diseases.

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